Tribosynthesis of friction films and their influence on the functional properties of copper-based antifriction composites for printing machines

Materials Science-Poland Pub Date: 2023-05-01 DOI: 10.2478/msp-2022-0051

Abstract
This article is devoted to research of the tribosynthesis mechanism of antifriction films and their influence on the functional properties of antifriction composites based on copper alloyed with nickel and molybdenum with the CaF2 solid lubricant additions for operation at rotation speeds of 3,000–7,000 rph and increased loads of 3.0–5.0 MPa in air. Studies have shown that antifriction films are complex, dynamically changing formations on the surfaces of the composite and counterface, developing according to the bifurcation mechanism. The antifriction layer is decisive in the formation of the friction pair's tribological high-level properties, which provide the self-lubrication mode of the friction unit. The formation and permanent presence of the anti-seize film is associated with a balanced wear rate of the film and its constant formation again on these worn areas at rotation speeds of up to 7,000 rph and loads of up to 5.0 MPa. Due to the steady self-lubrication mechanism, the copper-based composite has significant advantages over cast bronze CuSn5ZnPb, which can only work with liquid lubrication in the friction units of printing machines. The performed studies make it possible to choose rational modes for operation of new high-speed antifriction Cu-composites based on the friction films analysis, predicting their high functional properties.
Recommended Literature
Journal Name：Materials Science-Poland
research_products